(4Z,10E,12E,14E)-6,28-Dihydroxy-16-methoxy-5,7-dimethyl-18,24-dioxo-22-thia-19,25-diazatricyclo[18.7.1.0(21,26)]octacosa-1(28),4,10,12,14,20,26-heptaen-8-yl 1-[(1-cyclohexen-1-ylcarbonyl)amino]cyclopropanecarboxylate

• Molecular Formula: C39H49N3O8S
• Molecular Weight: 719.9 g/mol
• IUPAC Name: [(4Z,10E,12E,14E)-6,28-dihydroxy-16-methoxy-5,7-dimethyl-18,24-dioxo-22-thia-19,25-diazatricyclo[18.7.1.021,26]octacosa-1(27),4,10,12,14,20(28),21(26)-heptaen-8-yl] 1-(cyclohexene-1-carbonylamino)cyclopropane-1-carboxylate
• InChI: InChI=1S/C39H49N3O8S/c1-24-13-12-16-27-21-29-36(51-23-32(44)40-29)33(35(27)46)41-31(43)22-28(49-3)17-10-5-4-6-11-18-30(25(2)34(24)45)50-38(48)39(19-20-39)42-37(47)26-14-8-7-9-15-26/h4-6,10-11,13-14,17,21,25,28,30,34,45-46H,7-9,12,15-16,18-20,22-23H2,1-3H3,(H,40,44)(H,41,43)(H,42,47)/b5-4+,11-6+,17-10+,24-13-
• InChI Key: DLJPEMIJOQUTRD-KLLBSFIHSA-N
• Isomeric SMILES: CC1C(C/C=C/C=C/C=C/C(CC(=O)NC2=C(C(=CC3=C2SCC(=O)N3)CC/C=C(\C1O)/C)O)OC)OC(=O)C4(CC4)NC(=O)C5=CCCCC5
• Canonical SMILES: CC1C(CC=CC=CC=CC(CC(=O)NC2=C(C(=CC3=C2SCC(=O)N3)CCC=C(C1O)C)O)OC)OC(=O)C4(CC4)NC(=O)C5=CCCCC5
• synonyms: TMC-135A; TMC135-A

Description

TMC-135A is an organonitrogen heterocyclic compound that is a 21-membered macrocyclic lactam, substituted by a ({1-[(cyclohex-1-en-1-ylcarbonyl)amino]cyclopropyl}carbonyl)oxy group at position 17, which is obtained from Streptomyces sp. TC-1190. It exhibits growth inhibitory effects on a series of human tumour cell lines. It has a role as a metabolite, an antimicrobial agent and an antineoplastic agent. It is a member of phenols, a secondary alcohol, an ether, a lactam, a macrocycle, an organonitrogen heterocyclic compound, an organosulfur heterocyclic compound and a cyclopropanecarboxylate ester.

Scientific Research Applications

Synthesis and Reactivity

• This compound and related derivatives have been a focus in the synthesis of specific bicyclic and spiro compounds. For instance, reactions involving cyclopropanecarboxylic acids have led to various novel compounds with potential biological activities (Tian, Song, Wang, & Liu, 2009).

Potential Biological Applications

• Compounds derived from this chemical structure have shown promise in biological applications. For example, synthesized derivatives have displayed significant herbicidal and fungicidal activities (Tian, Song, Wang, & Liu, 2009).

Pharmacological Studies

• Some derivatives, particularly those involving cyclopropanecarboxylic acids, have been explored for their pharmacological properties, including antibacterial and fungicidal activities. This underscores the potential of these compounds in developing new drugs (Al-Masoudi, Mohammad, & Hama, 2015).

Chemical Modifications and Stereochemistry

• The stereochemistry and chemical modifications of similar compounds have been a topic of interest, suggesting diverse applications in synthetic chemistry and drug design (Eremeev et al., 1985).